Cas no 330794-03-1 (4-Bromo-5-fluoro-2-methoxyaniline)
330794-03-1 structure
Product Name:4-Bromo-5-fluoro-2-methoxyaniline
CAS No:330794-03-1
MF:C7H7BrFNO
MW:220.038984537125
MDL:MFCD21603958
CID:839417
PubChem ID:22347298
Update Time:2025-04-19
4-Bromo-5-fluoro-2-methoxyaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5-fluoro-2-methoxyaniline
- 4-?bromo-?5-?fluoro-?2-?methoxyBenzenamine
- Benzenamine, 4-bromo-5-fluoro-2-methoxy-
- WT136
- CS-W019163
- SCHEMBL1239490
- DS-14752
- DB-367545
- SY026616
- AC-28559
- MFCD21603958
- Z1416158725
- DTXSID90625089
- WOFOKKKWMDHLEX-UHFFFAOYSA-N
- AKOS015999590
- EN300-305967
- 330794-03-1
-
- MDL： MFCD21603958
- Inchi： 1S/C7H7BrFNO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,10H2,1H3
- InChI Key： WOFOKKKWMDHLEX-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=C(C=1)OC)N)F
Computed Properties
- Exact Mass: 218.97000
- Monoisotopic Mass: 218.96950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.616±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 264.6±35.0 ºC (760 Torr),
- Flash Point: 113.8±25.9 ºC,
- Solubility: Very slightly soluble (0.35 g/l) (25 º C),
- PSA: 35.25000
- LogP: 2.76020
4-Bromo-5-fluoro-2-methoxyaniline Security Information
- Hazardous Material transportation number：2811
- HazardClass：6.1
- PackingGroup：Ⅲ
4-Bromo-5-fluoro-2-methoxyaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019148837-25g |
4-Bromo-5-fluoro-2-methoxyaniline |
330794-03-1 | 98% | 25g |
$228.80 | 2023-09-02 | |
| Alichem | A019148837-50g |
4-Bromo-5-fluoro-2-methoxyaniline |
330794-03-1 | 98% | 50g |
$335.16 | 2023-09-02 | |
| Alichem | A019148837-250g |
4-Bromo-5-fluoro-2-methoxyaniline |
330794-03-1 | 98% | 250g |
$1066.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JK277-20g |
4-Bromo-5-fluoro-2-methoxyaniline |
330794-03-1 | 95% | 20g |
1080.0CNY | 2021-07-12 | |
| TRC | B872745-50mg |
4-Bromo-5-fluoro-2-methoxyaniline |
330794-03-1 | 50mg |
45.00 | 2021-08-15 | ||
| TRC | B872745-100mg |
4-Bromo-5-fluoro-2-methoxyaniline |
330794-03-1 | 100mg |
60.00 | 2021-08-15 | ||
| TRC | B872745-500mg |
4-Bromo-5-fluoro-2-methoxyaniline |
330794-03-1 | 500mg |
200.00 | 2021-08-15 | ||
| Chemenu | CM118125-100g |
4-Bromo-5-fluoro-2-methoxyaniline |
330794-03-1 | 95% | 100g |
$474 | 2021-06-17 | |
| TRC | B872745-250mg |
4-Bromo-5-fluoro-2-methoxyaniline |
330794-03-1 | 250mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B872745-1g |
4-Bromo-5-fluoro-2-methoxyaniline |
330794-03-1 | 1g |
$ 65.00 | 2022-06-06 |
4-Bromo-5-fluoro-2-methoxyaniline Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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